Cas no 115315-95-2 (Ethyl 1-phenyl-1H-pyrazole-3-carboxylate)
115315-95-2 structure
Product Name:Ethyl 1-phenyl-1H-pyrazole-3-carboxylate
CAS No:115315-95-2
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD16584325
CID:1089409
PubChem ID:6424672
Update Time:2025-04-20
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-phenyl-1H-pyrazole-3-carboxylate
- 1-phenyl-1H-Pyrazole-3-carboxylic acid ethyl ester
- ethyl 1-phenylpyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 1-phenyl-, ethyl ester
- HNQSUSPWELMLBU-UHFFFAOYSA-N
- AK139699
- ST2406848
- Z417910728
- MFCD16584325
- DS-6700
- DTXSID80423718
- Ethyl1-phenyl-1H-pyrazole-3-carboxylate
- CS-0151666
- SCHEMBL9681520
- DA-16809
- C71493
- EN300-135181
- AKOS022172740
- 115315-95-2
- DTXCID00374556
-
- MDL: MFCD16584325
- Inchi: 1S/C12H12N2O2/c1-2-16-12(15)11-8-9-14(13-11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
- InChI Key: HNQSUSPWELMLBU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CN(C2C=CC=CC=2)N=1)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.1
Experimental Properties
- Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 330.8±15.0°C at 760 mmHg
- Solubility: Very slightly soluble (0.43 g/l) (25 º C),
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128641-1g |
ethyl 1-phenyl-1H-pyrazole-3-carboxylate |
115315-95-2 | 97% | 1g |
$212 | 2021-08-05 | |
| Chemenu | CM128641-5g |
ethyl 1-phenyl-1H-pyrazole-3-carboxylate |
115315-95-2 | 97% | 5g |
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| Alichem | A049003457-1g |
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate |
115315-95-2 | 97% | 1g |
$227.85 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK987-200mg |
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK987-50mg |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK987-250mg |
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate |
115315-95-2 | 97% | 250mg |
452CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK987-100mg |
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate |
115315-95-2 | 97% | 100mg |
218CNY | 2021-05-07 | |
| TRC | B436415-10mg |
Ethyl 1-Phenyl-1H-pyrazole-3-carboxylate |
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$ 50.00 | 2022-06-07 | ||
| TRC | B436415-50mg |
Ethyl 1-Phenyl-1H-pyrazole-3-carboxylate |
115315-95-2 | 50mg |
$ 135.00 | 2022-06-07 |
Ethyl 1-phenyl-1H-pyrazole-3-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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